Cas no 347-40-0 (6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine)
6-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine is a fluorinated heterocyclic compound featuring a benzoxazine core with a trifluoromethyl substituent at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, improving bioavailability in drug development. The benzoxazine scaffold offers versatility for further functionalization, enabling the synthesis of diverse bioactive molecules. Its stability under various reaction conditions makes it suitable for use in multi-step synthetic routes. This compound is particularly relevant in the design of CNS-active agents and herbicides due to its favorable physicochemical profile.
347-40-0 structure
Product Name:6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine
CAS No:347-40-0
MF:C9H8F3NO
MW:203.1611328125
MDL:MFCD08544345
CID:293759
PubChem ID:12000269
Update Time:2025-05-27
6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
- 2H-1,4-Benzoxazine,3,4-dihydro-6-(trifluoromethyl)-
- 6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine
- 6-Trifluoromethyl-3,4-dihydro-2H-benzo[1,4]oxazine
- AB45781
- AGN-PC-00JJZW
- MolPort-003-886-309
- RP26015
- SureCN3118100
- MFCD08544345
- SCHEMBL3118100
- Z1269172146
- PS-6688
- AKOS017558853
- CS-0451453
- EN300-108238
- W18971
- 347-40-0
- SY130740
- 6-Trifluoromethyl-3,4-dihydro-2H-benzo[1,4]oxazine hydrochloride
- 6-(TRIFLUOROMETHYL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE
- 3,4-DIHYDRO-6-(TRIFLUOROMETHYL)-2H-BENZO[B][1,4]OXAZINE
- 3,4-DIHYDRO-6-(TRIFLUOROMETHYL)-2H-1,4-BENZOXAZINE
-
- MDL: MFCD08544345
- Inchi: 1S/C9H8F3NO/c10-9(11,12)6-1-2-8-7(5-6)13-3-4-14-8/h1-2,5,13H,3-4H2
- InChI Key: RJCKEXMCUNMOAQ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=1)NCCO2)(F)F
Computed Properties
- Exact Mass: 203.05600
- Monoisotopic Mass: 203.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3A^2
- XLogP3: 2.5
Experimental Properties
- PSA: 21.26000
- LogP: 2.64770
6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154621-1g |
6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride |
347-40-0 | 95% | 1g |
$408 | 2021-06-09 | |
| Alichem | A019094317-1g |
6-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride |
347-40-0 | 95% | 1g |
348.48 USD | 2021-06-17 | |
| Chemenu | CM154621-1g |
6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride |
347-40-0 | 95% | 1g |
$675 | 2025-08-06 | |
| Apollo Scientific | PC51155-1g |
3,4-Dihydro-6-(trifluoromethyl)-2H-1,4-benzoxazine |
347-40-0 | 97% | 1g |
£352.00 | 2024-07-28 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY130740-1g |
6-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine |
347-40-0 | ≥95% | 1g |
¥3749.00 | 2025-08-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T940248-100mg |
6-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride |
347-40-0 | 95% | 100mg |
¥720.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T940248-250mg |
6-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride |
347-40-0 | 95% | 250mg |
¥1,440.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T940248-1g |
6-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride |
347-40-0 | 95% | 1g |
¥4,635.00 | 2022-08-31 | |
| TRC | T899730-10mg |
6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine |
347-40-0 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899730-50mg |
6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine |
347-40-0 | 50mg |
$ 135.00 | 2022-06-02 |
6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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